Cas no 882079-92-7 (N-(3-Chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide)

• Product Name: N-(3-Chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide
• CAS No: 882079-92-7
• MF: C₁₅H₁₃ClFNOS
• MW: 309.78622508049
• CID: 5696255
• PubChem ID: 3356016
• Update Time: 2025-06-18

N-(3-Chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide
• 882079-92-7
• N-(3-CHLORO-4-FLUOROPHENYL)-2-((3-METHYLPHENYL)THIO)ACETAMIDE
• N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)sulfanylacetamide
• AKOS005108909
• JS-2036
• Acetamide, N-(3-chloro-4-fluorophenyl)-2-[(3-methylphenyl)thio]-
• N-(3-Chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide

• Inchi： 1S/C15H13ClFNOS/c1-10-3-2-4-12(7-10)20-9-15(19)18-11-5-6-14(17)13(16)8-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： LSLPDNADAPCDKB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1=CC=CC(C)=C1)=O)F

Computed Properties

• Exact Mass: 309.0390411g/mol
• Monoisotopic Mass: 309.0390411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 471.7±45.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)